Cas no 622356-44-9 (4-{5-(1E)-2-(4-bromobenzenesulfonyl)-2-cyanoeth-1-en-1-ylfuran-2-yl}benzene-1-sulfonamide)

• Product Name: 4-{5-(1E)-2-(4-bromobenzenesulfonyl)-2-cyanoeth-1-en-1-ylfuran-2-yl}benzene-1-sulfonamide
• CAS No: 622356-44-9
• MF: C₁₉H₁₃BrN₂O₅S₂
• MW: 493.350921392441
• CID: 6070431
• PubChem ID: 2198221
• Update Time: 2025-07-16

4-{5-(1E)-2-(4-bromobenzenesulfonyl)-2-cyanoeth-1-en-1-ylfuran-2-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-{5-(1E)-2-(4-bromobenzenesulfonyl)-2-cyanoeth-1-en-1-ylfuran-2-yl}benzene-1-sulfonamide
• 4-[5-[(E)-2-(4-bromophenyl)sulfonyl-2-cyanoethenyl]furan-2-yl]benzenesulfonamide
• Benzenesulfonamide, 4-[5-[2-[(4-bromophenyl)sulfonyl]-2-cyanoethenyl]-2-furanyl]-
• AKOS002222776
• 4-{5-[(1E)-2-(4-bromobenzenesulfonyl)-2-cyanoeth-1-en-1-yl]furan-2-yl}benzene-1-sulfonamide
• (E)-4-(5-(2-((4-bromophenyl)sulfonyl)-2-cyanovinyl)furan-2-yl)benzenesulfonamide
• 622356-44-9
• F1673-4702

• Inchi： 1S/C19H13BrN2O5S2/c20-14-3-8-16(9-4-14)28(23,24)18(12-21)11-15-5-10-19(27-15)13-1-6-17(7-2-13)29(22,25)26/h1-11H,(H2,22,25,26)
• InChI Key： JDVIOQPBRGJDTK-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(C2=CC=C(C=C(S(C3=CC=C(Br)C=C3)(=O)=O)C#N)O2)C=C1

Computed Properties

• Exact Mass: 491.94493g/mol
• Monoisotopic Mass: 491.94493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 866
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 148Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-{5-(1E)-2-(4-bromobenzenesulfonyl)-2-cyanoeth-1-en-1-ylfuran-2-yl}benzene-1-sulfonamide

Introduction to 4-{5-(1E)-2-(4-bromobenzenesulfonyl)-2-cyanoeth-1-en-1-ylfuran-2-yl}benzene-1-sulfonamide (CAS No. 622356-44-9)

The compound 4-{5-(1E)-2-(4-bromobenzenesulfonyl)-2-cyanoeth-1-en-1-ylfuran-2-yl}benzene-1-sulfonamide (CAS No. 622356-44-9) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This sulfonamide derivative exhibits a unique structural framework that combines a benzene ring sulfonamide moiety with a furan-substituted enone core, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The molecular structure of this compound is characterized by its intricate connectivity, which includes a 5-(1E)-2-(4-bromobenzenesulfonyl)-2-cyanoeth-1-en-1-ylfuran substituent attached to a benzene-1-sulfonamide group. The presence of the bromobenzene sulfonamide moiety introduces a polar, electron-withdrawing group that can modulate the electronic properties of the molecule, while the furan ring adds another layer of complexity by providing a hydrophobic aromatic system capable of interacting with biological targets. This dual functionality makes the compound an intriguing scaffold for developing small-molecule inhibitors or modulators.

In recent years, sulfonamide derivatives have garnered considerable attention due to their broad spectrum of biological activities. These compounds are known to interact with various biological targets, including enzymes and receptors, making them valuable tools in pharmacological research. The specific substitution pattern in 4-{5-(1E)-2-(4-bromobenzenesulfonyl)-2-cyanoeth-1-en-1-ylfuran-2-yl}benzene-1-sulfonamide suggests potential applications in areas such as anti-inflammatory, antiviral, or anticancer therapies. The cyano group and the bromobenzene moiety further enhance its pharmacological profile by introducing additional binding pockets and functional sites that can be exploited for target interaction.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for medicinal chemistry optimization. The combination of the furan enone and sulfonamide groups creates a versatile platform that can be modified to improve solubility, bioavailability, and target affinity. Recent studies have demonstrated that similar structural motifs can exhibit potent activity against various disease-related proteins, highlighting the importance of exploring such derivatives further.

The synthesis of 4-{5-(1E)-2-(4-bromobenzenesulfonyl)-2-cyanoeth-1-en-1-ylfuran-2-yl}benzene-1-sulfonamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the furan enone core through Diels-Alder reactions or other cycloaddition processes, followed by sulfonation and subsequent functionalization with the bromobenzene group. The introduction of the cyano group may require cyanation reactions or other methods to achieve regioselectivity and minimize side products.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the binding interactions of this compound with potential biological targets. Techniques such as docking simulations and molecular dynamics (MD) simulations can help predict how 4-{5-(1E)-2-(4-bromobenzenesulfonyl)-2-cyanoeth-1-en-1-ylfuran-2-yl}benzene-1-sulfonamide interacts with proteins or enzymes at an atomic level. These studies can guide further modifications to enhance binding affinity and selectivity, ultimately leading to more effective drug candidates.

The pharmacokinetic properties of this compound are also critical for its potential therapeutic applications. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to ensure that it behaves favorably in vivo. Preliminary data suggest that the sulfonamide group may enhance oral bioavailability, while the furan ring could influence metabolic stability. Further experimental studies are needed to confirm these hypotheses and optimize drug-like properties.

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